6-chloro-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine

• Molecular Formula: C11H7ClN4
• Molecular Weight: 230.65 g/mol
• IUPAC Name: 6-chloro-1-phenylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C11H7ClN4/c12-11-13-6-8-7-14-16(10(8)15-11)9-4-2-1-3-5-9/h1-7H
• InChI Key: ZRORCSUKQUVXSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=NC(=NC=C3C=N2)Cl

Description

6-chloro-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C11H7ClN4 and its molecular weight is 230.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 6-chloro-1H-pyrazolo[3,4-d]pyrimidine (100 mg, 0.65 mmol), benzene boronic acid (1.5 eq), copper acetate (2 eq) and pyridine (2 eq) in dichloromethane (2 mL) was heated in the microwave at 80° C. for 15 min. After cooling to rt, the mixture was filtered and the resulting filtrate concentrated to give 6-chloro-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine as a green oil (138 mg, 92%) which was used without further purification in the next step.